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Compound of Interest

Compound Name: Bonducellpin D

Cat. No.: B1150643 Get Quote

Essential Safety and Handling Guide for
Bonducellpin D
This guide provides immediate safety, handling, and disposal information for laboratory

professionals working with Bonducellpin D. Given that a comprehensive Safety Data Sheet

(SDS) is not readily available for this compound, this document is based on general safety

protocols for handling potent, novel chemical compounds and the limited data currently

available.

Compound Data Summary
Bonducellpin D is a furanoditerpenoid lactone isolated from Caesalpinia minax. It has shown

potential as a broad-spectrum inhibitor of SARS-CoV Mpro and MERS-CoV Mpro and exhibits

moderate anti-cancer activity in vitro.[1][2] Due to its biological activity, it should be handled

with care as a potentially hazardous substance.
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Property Value Source

Molecular Formula C22H28O7 [3]

Molecular Weight 404.45 g/mol [3]

Melting Point 216-217 ºC [3]

Solubility
Practically insoluble (0.065 g/L

at 25 ºC)
[3]

Density 1.36 ± 0.1 g/cm3 (at 20 ºC) [3]

Personal Protective Equipment (PPE)
As a precautionary measure, a high level of personal protection should be maintained when

handling Bonducellpin D. The following PPE is mandatory:

Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required.[4] Change gloves

immediately if contaminated.

Eye Protection: Chemical splash goggles and a face shield are essential to protect against

splashes and aerosols.[5] Standard safety glasses are not sufficient.

Lab Coat/Gown: A disposable, fluid-resistant gown should be worn over a standard lab coat.

Ensure cuffs are tucked into the inner gloves.

Respiratory Protection: When handling the solid compound or preparing solutions where

aerosols may be generated, a NIOSH-approved N95 respirator or higher is necessary.[5] All

handling of the solid form should be performed in a certified chemical fume hood or a

ventilated enclosure.

Experimental Protocols: Safe Handling and
Weighing
Objective: To safely handle and weigh solid Bonducellpin D for experimental use.

Materials:
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Bonducellpin D (solid)

Appropriate solvent (e.g., DMSO)

Analytical balance

Weighing paper or boat

Spatula

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Waste disposal bags and containers

Procedure:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required PPE as specified in Section 2.

Decontaminate the work surface within the fume hood.

Gather all necessary materials and place them inside the fume hood.

Weighing:

Place a weighing boat on the analytical balance and tare.

Carefully transfer the desired amount of Bonducellpin D to the weighing boat using a

clean spatula. Avoid creating dust.

Record the weight.
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Carefully transfer the weighed compound into a suitable vial or tube.

Solubilization:

Using a calibrated pipette, add the required volume of solvent to the vial containing

Bonducellpin D.

Securely cap the vial.

If necessary, gently vortex the vial to fully dissolve the compound.

Post-Handling:

Wipe the spatula and any contaminated surfaces with a suitable decontamination solution

(e.g., 70% ethanol), followed by a dry wipe.

Dispose of all contaminated disposable items (weighing boat, pipette tips, gloves) in a

designated hazardous waste bag.[4]

Disposal Plan
Proper disposal of Bonducellpin D and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items contaminated with Bonducellpin D, including gloves,

gowns, weighing paper, and pipette tips, must be placed in a clearly labeled hazardous

waste container.[4][6]

Liquid Waste: Unused solutions of Bonducellpin D and contaminated solvents should be

collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do

not mix with other waste streams.[4]

Sharps: Needles and syringes used for handling Bonducellpin D solutions must be

disposed of in a designated sharps container for hazardous materials. Do not recap needles.

[4][6]

Emergency Procedures
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste

container.

Clean the spill area with a decontamination solution.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Bonducellpin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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